N-(2-(5-cyclopropyl-3-(thiophen-3-yl)-1H-pyrazol-1-yl)ethyl)ethanesulfonamide

• IUPAC Name: N-[2-(5-cyclopropyl-3-thiophen-3-ylpyrazol-1-yl)ethyl]ethanesulfonamide
• InChI: InChI=1S/C14H19N3O2S2/c1-2-21(18,19)15-6-7-17-14(11-3-4-11)9-13(16-17)12-5-8-20-10-12/h5,8-11,15H,2-4,6-7H2,1H3
• InChI Key: OZZOZHYQUSSTCM-UHFFFAOYSA-N
• Canonical SMILES: CCS(=O)(=O)NCCN1C(=CC(=N1)C2=CSC=C2)C3CC3
• Molecular Formula: C14H19N3O2S2
• Molecular Weight: 325.5 g/mol

Description

N-(2-(5-cyclopropyl-3-(thiophen-3-yl)-1H-pyrazol-1-yl)ethyl)ethanesulfonamide is a chemical compound that has been widely studied for its potential applications in various fields, including medicinal chemistry and biochemistry. This compound has shown promising results in scientific research, particularly in the areas of cancer treatment and neuroprotection.

Scientific Research Applications

Synthesis and Characterization

• Synthesis of Celecoxib Derivatives :
  • A study by Küçükgüzel et al. (2013) focused on synthesizing novel derivatives of celecoxib, which included compounds structurally similar to the one you mentioned. These derivatives were evaluated for their anti-inflammatory, analgesic, antioxidant, anticancer, and anti-HCV activities. The study highlighted the potential therapeutic applications of these compounds in various medical conditions (Küçükgüzel et al., 2013).

Anticancer Applications

• Selective hCA Inhibitors as Anticancer Agents :

  • Gul et al. (2018) synthesized and evaluated a series of sulfonamides, including compounds structurally related to your query, for their cytotoxic/anticancer effects. The compounds showed significant potential as anticancer drug candidates, indicating their application in cancer treatment (Gul et al., 2018).

• Bioactivity Studies on Sulfonamides :

  • In a study by Gul et al. (2016), new derivatives of benzenesulfonamides were synthesized and tested for their cytotoxicity and potential as carbonic anhydrase inhibitors. The findings suggested that these compounds, similar to your query, have significant implications in developing new anticancer treatments (Gul et al., 2016).

Antimicrobial Applications

• Antibacterial and Antifungal Activities :
  • A study by Hassan (2013) involved the synthesis of new pyrazoline and pyrazole derivatives, which demonstrated significant antimicrobial activity against various bacteria and yeast-like fungi. This suggests the potential use of such compounds in treating bacterial and fungal infections (Hassan, 2013).

Miscellaneous Applications

• Fluorometric Sensing for Metal Ions :
  • Research by Bozkurt and Gul (2018) identified a novel pyrazoline-based compound for fluorometric detection of metal ions, specifically Hg2+. This highlights the potential of such compounds in environmental monitoring and analytical chemistry applications (Bozkurt & Gul, 2018).